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Compound of Interest

Compound Name: 5-BrdUTP sodium salt

Cat. No.: B15587784 Get Quote

Proper management of 5-bromo-2'-deoxyuridine 5'-triphosphate (5-BrdUTP) sodium salt is

essential for laboratory safety and environmental protection. As a halogenated nucleotide, this

compound requires specific handling and disposal procedures. The following guide provides

essential safety information and procedural steps for researchers and laboratory personnel.

Disclaimer: This guide is intended for informational purposes. Always consult your institution's

Environmental Health and Safety (EHS) department and adhere to all local, state, and federal

regulations for chemical waste disposal.

Immediate Safety and Handling Precautions
Before handling 5-BrdUTP sodium salt, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves.

Body Protection: A lab coat is required.

Respiratory Protection: For operations that may generate dust, a P2 (EN 143) respirator

cartridge is recommended[1].

In case of accidental release, absorb the spill with an inert, dry material, place it in a suitable

container for disposal, and ventilate the area[2].
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Step-by-Step Disposal Procedure for 5-BrdUTP
Sodium Salt
Given its classification as a halogenated organic compound, 5-BrdUTP sodium salt waste

must not be disposed of down the drain[2]. It should be segregated and managed as

hazardous waste[2][3][4].

Segregation:

Collect all waste containing 5-BrdUTP sodium salt separately from non-halogenated

waste[3][4]. This includes pure compound, contaminated solutions, and disposable

materials like gloves and weighing boats.

Do not mix with incompatible materials such as strong acids, bases, or oxidizing agents[2].

Containerization:

Use a designated, compatible, and clearly labeled hazardous waste container.

Polyethylene containers are often recommended for halogenated solvent waste[2].

The container must have a secure, threaded cap to prevent spills and the escape of

vapors[4].

Keep the waste container closed at all times, except when adding waste[4].

Labeling:

Label the waste container clearly with the words "Hazardous Waste"[5].

Identify the contents fully, writing out "5-BrdUTP sodium salt" or "Waste Halogenated

Organics". Avoid using abbreviations or chemical formulas[4].

Maintain a list of all chemicals in the container if it is used for mixed halogenated waste[4].

Storage and Pickup:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15587784?utm_src=pdf-body
https://www.benchchem.com/product/b15587784?utm_src=pdf-body
https://www.benchchem.com/product/b15587784?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/product/b15587784?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.bu.edu/research/forms-policies/acutely-toxic-p-listed-hazardous-chemical-waste-guidance/
https://www.benchchem.com/product/b15587784?utm_src=pdf-body
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the sealed waste container in a designated, well-ventilated area, away from general

lab traffic.

Follow your institution's procedures for hazardous waste pickup. Contact your EHS office

to schedule a collection.

Quantitative and Chemical Data
The following table summarizes key quantitative data for 5-BrdUTP sodium salt.

Property Value

Storage Temperature -20°C[1][6]

Purity ≥90% or 97% depending on the supplier[1][7]

Solubility in Water 50 mg/mL[1]

Molecular Formula C₉H₁₄BrN₂O₁₄P₃ · xNa

Molecular Weight 547.04 g/mol (varies with sodium content)[1][6]

Appearance Powder[1]

Experimental Workflow: Apoptosis Detection via
TUNEL Assay
5-BrdUTP is a key reagent in the TUNEL (TdT-mediated dUTP Nick End Labeling) assay, which

is used to detect DNA fragmentation, a hallmark of apoptosis. The workflow below illustrates

the main steps of this process.
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Caption: Workflow of a TUNEL assay using 5-BrdUTP for apoptosis detection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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